Cas no 42879-47-0 (Pranolium chloride)

Pranolium chloride structure
Pranolium chloride structure
Product name:Pranolium chloride
CAS No:42879-47-0
MF:C18H26ClNO2
MW:323.85754442215
CID:928535
PubChem ID:39328

Pranolium chloride Chemical and Physical Properties

Names and Identifiers

    • Pranolium chloride
    • (2-hydroxy-3-naphthalen-1-yloxypropyl)-dimethyl-propan-2-ylazanium,chloride
    • 1-Propanaminium, 2-hydroxy-N,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride
    • Pranolii chloridum
    • Pranolii chloridum [INN-Latin]
    • Tox21_111774
    • UNII-MCZ6K3ET63
    • (2-Hydroxy-3-(1-naphthyloxy)propyl)isopropyldimethylammonium chloride
    • DTXCID6026119
    • Cloruro de pranolio
    • CHEMBL2104869
    • Q27264296
    • SC-27761
    • Cloruro de pranolio [INN-Spanish]
    • (2-hydroxy-3-naphthalen-1-yloxypropyl)-dimethyl-propan-2-ylazanium;chloride
    • Tox21_111774_1
    • UM-272
    • UNII-UUH27FPD3Y
    • SC 27761
    • SCHEMBL120917
    • UNII-690U92SRMP
    • Pranolium chloride [USAN:INN]
    • NSC 303858
    • Pranolium chloride, (-)-
    • Chlorure de pranolium
    • 113571-36-1
    • DTXSID8046119
    • 113571-34-9
    • Chlorure de pranolium [INN-French]
    • NCGC00160378-01
    • 1-Propanaminium,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride
    • Pranolium chloride (USAN/INN)
    • NCGC00160378-02
    • NS00126063
    • MCZ6K3ET63
    • 1-Propanaminium, 2-hydroxy-N,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride, (-)-
    • PRANOLIUM CHLORIDE [USAN]
    • NSC-303858
    • 42879-47-0
    • [2-Hydroxy-3-(1-naphthyloxy)propyl]isopropyldimethylammonium chloride
    • UUH27FPD3Y
    • NSC303858
    • Pranolium chloride, (+)-
    • 690U92SRMP
    • PRANOLIUM CHLORIDE [INN]
    • 1-Propanaminium, 2-hydroxy-N,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride, (+)-
    • D05596
    • CAS-42879-47-0
    • Inchi: InChI=1S/C18H26NO2.ClH/c1-14(2)19(3,4)12-16(20)13-21-18-11-7-9-15-8-5-6-10-17(15)18;/h5-11,14,16,20H,12-13H2,1-4H3;1H/q+1;/p-1
    • InChI Key: LJZCWOISXLZEEU-UHFFFAOYSA-M
    • SMILES: CC(C)[N+](C)(C)CC(COC1=CC=CC2=CC=CC=C21)O.[Cl-]

Computed Properties

  • Exact Mass: 323.16500
  • Monoisotopic Mass: 323.165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • PSA: 29.46000
  • LogP: 0.06830

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